Cas no 95594-15-3 (11-hydroxy-5,6-dihydro-4H,8H,9H-pyrano[3,2-c]pyrido[3,2,1-ij]quinoline-8,9-dione)

• Product Name: 11-hydroxy-5,6-dihydro-4H,8H,9H-pyrano[3,2-c]pyrido[3,2,1-ij]quinoline-8,9-dione
• CAS No: 95594-15-3
• MF: C₁₅H₁₁NO₄
• MW: 269.252144098282
• MDL: MFCD00111961
• CID: 1985526
• PubChem ID: 54682192
• Update Time: 2025-07-17

11-hydroxy-5,6-dihydro-4H,8H,9H-pyrano[3,2-c]pyrido[3,2,1-ij]quinoline-8,9-dione Chemical and Physical Properties

Names and Identifiers

• 11-hydroxy-5,6-dihydro-4H,8H,9H-pyrano[3,2-c]pyrido[3,2,1-ij]quinoline-8,9-dione
• 1,3-dichloro-2-[methoxy(phenyl)phosphoryl]oxybenzene
• AKOS000540624
• MLS000057580
• AO-476/41055966
• MFCD00111961
• Oprea1_190019
• CHEMBL1363695
• 6-hydroxy-3-oxa-9-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(16),2(7),5,13(17),14-pentaene-4,8-dione
• Oprea1_584583
• CHEMBL4562971
• 6-hydroxy-3-oxa-9-azatetracyclo[7.7.1.0^{2,7}.0^{13,17}]heptadeca-1(17),2(7),5,13,15-pentaene-4,8-dione
• SMR000060853
• STL486988
• 9X-0929
• HMS1676O17
• SCHEMBL12325739
• 95594-15-3
• BRD-K68130650-001-02-8
• CCG-236269
• 9-hydroxy-5,6-dihydro-4H,8H,11H-pyrano[3,2-c]pyrido[3,2,1-ij]quinoline-8,11-dione
• 6-hydroxy-3-oxa-9-azatetracyclo[7.7.1.0?,?.0??,??]heptadeca-1(16),2(7),5,13(17),14-pentaene-4,8-dione
• Z56801081

• MDL： MFCD00111961
• Inchi： 1S/C15H11NO4/c17-10-7-11(18)20-14-9-5-1-3-8-4-2-6-16(13(8)9)15(19)12(10)14/h1,3,5,7,17H,2,4,6H2
• InChI Key： NAKALTGIZGZIAU-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2=C1C1C=CC=C3CCCN(C2=O)C3=1)O)=O

Computed Properties

• Exact Mass: 269.06880783Da
• Monoisotopic Mass: 269.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Pyranoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Pyranoquinolines

Additional information on 11-hydroxy-5,6-dihydro-4H,8H,9H-pyrano[3,2-c]pyrido[3,2,1-ij]quinoline-8,9-dione

Research Brief on 11-hydroxy-5,6-dihydro-4H,8H,9H-pyrano[3,2-c]pyrido[3,2,1-ij]quinoline-8,9-dione (CAS: 95594-15-3)

The compound 11-hydroxy-5,6-dihydro-4H,8H,9H-pyrano[3,2-c]pyrido[3,2,1-ij]quinoline-8,9-dione (CAS: 95594-15-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and pharmacological properties.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of complex heterocyclic scaffolds, which are often employed in drug discovery. The presence of the pyrano-pyrido-quinoline core structure suggests potential interactions with biological targets such as enzymes and receptors, making it a promising candidate for further investigation. Computational modeling and in vitro assays have demonstrated its affinity for specific protein binding sites, although the exact mechanisms remain under exploration.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 11-hydroxy-5,6-dihydro-4H,8H,9H-pyrano[3,2-c]pyrido[3,2,1-ij]quinoline-8,9-dione. A recent publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach that reduces byproduct formation and improves scalability. This method employs a palladium-catalyzed cyclization followed by oxidation, achieving an overall yield of 78% with high enantiomeric purity.

Pharmacological evaluations have revealed intriguing preliminary results. In animal models, the compound exhibited moderate anti-inflammatory and neuroprotective effects, possibly mediated through the modulation of oxidative stress pathways. However, further studies are required to confirm these findings and assess potential toxicity. Researchers have also explored its derivatives, with some showing enhanced activity against specific cancer cell lines, suggesting a broader applicability in oncology.

In conclusion, 11-hydroxy-5,6-dihydro-4H,8H,9H-pyrano[3,2-c]pyrido[3,2,1-ij]quinoline-8,9-dione represents a versatile and promising molecule in medicinal chemistry. Continued research into its synthesis, mechanism of action, and therapeutic potential is warranted. Future directions may include structure-activity relationship (SAR) studies and the development of targeted delivery systems to enhance its efficacy and reduce off-target effects.